Cas no 1219804-92-8 (Omethoate-d6 (O,O-dimethyl-d6))

• Product Name: Omethoate-d6 (O,O-dimethyl-d6)
• CAS No: 1219804-92-8
• MF: C₅H₁₂NO₄PS
• MW: 219.23
• CID: 1004492
• PubChem ID: 129318204
• Update Time: 2024-11-05

Omethoate-d6 (O,O-dimethyl-d6) Chemical and Physical Properties

Names and Identifiers

• OMETHOATE-D6 (O,O-DIMETHYL-D6)
• Omethoate D6 (O-dimethyl D6)
• Omethoate D6 (dimethyl D6) 100 microg/mL in Acetone
• 2-[bis(trideuteriomethoxy)phosphorylsulfanyl]-N-methylacetamide
• CID 129318204
• D6-Omethoate
• Omethoate D6 (O-dimethyl D6); 2-[Bis(trideuteriomethoxy)phosphorylsulfanyl]-N-methyl-acetamide; Omethoate D6 (dimethyl D6)
• OMETHOATE-D6
• F91217
• 1219804-92-8
• Omethoate-d6 (O,O-dimethyl-d6)

• Inchi： 1S/C5H12NO4PS/c1-6-5(7)4-12-11(8,9-2)10-3/h4H2,1-3H3,(H,6,7)/i2D3,3D3
• InChI Key： PZXOQEXFMJCDPG-XERRXZQWSA-N
• SMILES： S(CC(NC)=O)P(=O)(OC([2H])([2H])[2H])OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 219.06012651g/mol
• Monoisotopic Mass: 219.06012651g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.9